Cas no 325471-62-3 (3-(4-benzylpiperazine-1-carbonyl)-6-methoxy-2H-chromen-2-one)

• Product Name: 3-(4-benzylpiperazine-1-carbonyl)-6-methoxy-2H-chromen-2-one
• CAS No: 325471-62-3
• MF: C₂₂H₂₂N₂O₄
• MW: 378.421085834503
• CID: 6341842
• PubChem ID: 1075111
• Update Time: 2025-05-23

3-(4-benzylpiperazine-1-carbonyl)-6-methoxy-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-benzylpiperazine-1-carbonyl)-6-methoxy-2H-chromen-2-one
• F0249-0119
• 325471-62-3
• 3-(4-benzylpiperazine-1-carbonyl)-6-methoxychromen-2-one
• SR-01000485415
• AKOS000418249
• Oprea1_364237
• SR-01000485415-1
• Oprea1_008726

• Inchi： 1S/C22H22N2O4/c1-27-18-7-8-20-17(13-18)14-19(22(26)28-20)21(25)24-11-9-23(10-12-24)15-16-5-3-2-4-6-16/h2-8,13-14H,9-12,15H2,1H3
• InChI Key： QZHFEPJMDOSPMF-UHFFFAOYSA-N
• SMILES： O=C(C1C(=O)OC2C=CC(=CC=2C=1)OC)N1CCN(CC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 378.15795719g/mol
• Monoisotopic Mass: 378.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 606
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 59.1Ų

Additional information on 3-(4-benzylpiperazine-1-carbonyl)-6-methoxy-2H-chromen-2-one

Introduction to 3-(4-benzylpiperazine-1-carbonyl)-6-methoxy-2H-chromen-2-one (CAS No. 325471-62-3)

3-(4-benzylpiperazine-1-carbonyl)-6-methoxy-2H-chromen-2-one is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This heterocyclic compound belongs to the chromenone class, which has garnered considerable attention due to its diverse biological activities. The presence of a 4-benzylpiperazine moiety and a 6-methoxy group on the chromenone core contributes to its distinctive chemical profile, making it a valuable scaffold for further medicinal chemistry exploration.

The CAS number 325471-62-3 provides a unique identifier for this compound, ensuring precise referencing in scientific literature and industrial applications. Its molecular structure incorporates both aromatic and aliphatic components, which are often pivotal in modulating biological interactions. The benzylpiperazine group, in particular, is known for its role in enhancing binding affinity to biological targets, while the methoxy substituent can influence metabolic stability and pharmacokinetic profiles.

Recent advancements in drug discovery have highlighted the potential of chromenone derivatives as pharmacological agents. Studies have demonstrated that modifications at the 1-position of the piperazine ring and the 6-position of the chromenone core can significantly alter bioactivity. For instance, derivatives with similar structural motifs have shown promise in inhibiting enzymes involved in inflammatory pathways, making 3-(4-benzylpiperazine-1-carbonyl)-6-methoxy-2H-chromen-2-one a candidate for further investigation in therapeutic contexts.

The synthesis of this compound involves multi-step organic reactions, typically starting from readily available precursors such as 6-methoxy-2H-chromen-2-one and 4-benzylpiperazine-1-carboxylic acid derivatives. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. The optimization of reaction conditions is crucial to minimize side products and ensure scalability for industrial production.

In vitro studies have begun to unravel the pharmacological potential of 3-(4-benzylpiperazine-1-carbonyl)-6-methoxy-2H-chromen-2-one. Initial assays suggest that it may exhibit properties relevant to central nervous system (CNS) modulation, given the piperazine moiety's known interactions with neurotransmitter receptors. Additionally, its chromenone backbone suggests possible antioxidant and anti-inflammatory effects, which are areas of active research for novel therapeutics.

The incorporation of computational chemistry techniques has furthered understanding of this compound's behavior. Molecular docking studies predict favorable interactions with various protein targets, including those implicated in neurological disorders. These virtual screening approaches complement experimental efforts by prioritizing compounds for experimental validation.

Future research directions may explore derivatization strategies to enhance specific bioactivities. For example, replacing the benzyl group with other aryl or heteroaryl substituents could modify receptor selectivity. Similarly, exploring different methoxy substitution patterns might reveal novel mechanisms of action. Such modifications are guided by structural alerts identified through bioisosteric replacements and analog design principles.

The pharmaceutical industry values compounds like 3-(4-benzylpiperazine-1-carbonyl)-6-methoxy-2H-chromen-2-one for their versatility as building blocks in drug development pipelines. Their unique structural features offer opportunities to address unmet medical needs by targeting understudied pathways or improving existing drug profiles through structure-based optimization.

Regulatory considerations also play a role in advancing such compounds into clinical trials. Compliance with Good Manufacturing Practices (GMP) ensures that synthesized materials meet stringent quality standards required for preclinical and clinical studies. Collaborative efforts between academic researchers and industry partners are essential to bridge gaps between discovery chemistry and therapeutic application.

The broader significance of this compound lies in its contribution to the expanding library of heterocyclic scaffolds used in drug design. As synthetic methodologies evolve and computational tools become more sophisticated, compounds like 3-(4-benzylpiperazine-1-carbonyl)-6-methoxy-2H-chromen-2-one exemplify how interdisciplinary approaches can yield innovative solutions for human health challenges.